Cas no 1036-11-9 ((2s)-2-(2,4,6-trinitroanilino)propanoic Acid)
1036-11-9 structure
Product Name:(2s)-2-(2,4,6-trinitroanilino)propanoic Acid
CAS No:1036-11-9
MF:C9H8N4O8
MW:300.18182182312
CID:1138230
PubChem ID:9817788
Update Time:2025-04-20
(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-2-(2,4,6-trinitroanilino)propanoic acid
- TNP-L-ALANINE
- CTK0G6900
- 1036-11-9
- DTXSID00431279
- (2s)-2-(2,4,6-trinitroanilino)propanoic Acid
-
- Inchi: 1S/C9H8N4O8/c1-4(9(14)15)10-8-6(12(18)19)2-5(11(16)17)3-7(8)13(20)21/h2-4,10H,1H3,(H,14,15)/t4-/m0/s1
- InChI Key: AGNQCKMNKBFERZ-BYPYZUCNSA-N
- SMILES: OC([C@H](C)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 300.03421323g/mol
- Monoisotopic Mass: 300.03421323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 187Ų
(2s)-2-(2,4,6-trinitroanilino)propanoic Acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
1036-11-9 ((2s)-2-(2,4,6-trinitroanilino)propanoic Acid) Related Products
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